Cas no 1518-06-5 (1,3-Dibromo-3-methylbutan-2-one)
1518-06-5 structure
Product Name:1,3-Dibromo-3-methylbutan-2-one
CAS No:1518-06-5
MF:C5H8Br2O
MW:243.92442035675
MDL:MFCD21602529
CID:2778894
PubChem ID:12199319
Update Time:2025-04-21
1,3-Dibromo-3-methylbutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dibromo-3-methylbutan-2-one
- 1,3-Dibromo-3-methyl-2-butanone
- E84916
- 2-Butanone, 1,3-dibromo-3-methyl-
- MFCD21602529
- CS-0265191
- SY194192
- SCHEMBL10804129
- BS-52593
- 1518-06-5
- DTXSID00480126
- EN300-96870
- AKOS026728190
- DTXCID70430936
-
- MDL: MFCD21602529
- Inchi: 1S/C5H8Br2O/c1-5(2,7)4(8)3-6/h3H2,1-2H3
- InChI Key: MWDMECGUJZUHCF-UHFFFAOYSA-N
- SMILES: BrC(C(CBr)=O)(C)C
Computed Properties
- Exact Mass: 243.89214g/mol
- Monoisotopic Mass: 241.89419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 98.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
1,3-Dibromo-3-methylbutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D426783-10mg |
1,3-Dibromo-3-methylbutan-2-one |
1518-06-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D426783-50mg |
1,3-Dibromo-3-methylbutan-2-one |
1518-06-5 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D426783-100mg |
1,3-Dibromo-3-methylbutan-2-one |
1518-06-5 | 100mg |
$ 275.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | Y1214755-1g |
1,3-Dibromo-3-methylbutan-2-one |
1518-06-5 | 95% | 1g |
$500 | 2024-07-23 | |
| Enamine | EN300-96870-0.05g |
1,3-dibromo-3-methylbutan-2-one |
1518-06-5 | 95% | 0.05g |
$49.0 | 2024-05-21 | |
| Enamine | EN300-96870-0.1g |
1,3-dibromo-3-methylbutan-2-one |
1518-06-5 | 95% | 0.1g |
$73.0 | 2024-05-21 | |
| Enamine | EN300-96870-0.25g |
1,3-dibromo-3-methylbutan-2-one |
1518-06-5 | 95% | 0.25g |
$104.0 | 2024-05-21 | |
| Enamine | EN300-96870-0.5g |
1,3-dibromo-3-methylbutan-2-one |
1518-06-5 | 95% | 0.5g |
$165.0 | 2024-05-21 | |
| Enamine | EN300-96870-1.0g |
1,3-dibromo-3-methylbutan-2-one |
1518-06-5 | 95% | 1.0g |
$211.0 | 2024-05-21 | |
| Enamine | EN300-96870-2.5g |
1,3-dibromo-3-methylbutan-2-one |
1518-06-5 | 95% | 2.5g |
$409.0 | 2024-05-21 |
1,3-Dibromo-3-methylbutan-2-one Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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